4-Chloro-5-ethyl-2-fluorobenzaldehyde
Description
4-Chloro-5-ethyl-2-fluorobenzaldehyde (CAS: Not explicitly provided in evidence) is a substituted benzaldehyde derivative with halogen and alkyl functional groups. Its structure features a chloro substituent at position 4, an ethyl group at position 5, and a fluoro group at position 2 on the benzene ring. This compound is of interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by its substituents, which influence reactivity and interactions in synthesis or biological systems.
Properties
Molecular Formula |
C9H8ClFO |
|---|---|
Molecular Weight |
186.61 g/mol |
IUPAC Name |
4-chloro-5-ethyl-2-fluorobenzaldehyde |
InChI |
InChI=1S/C9H8ClFO/c1-2-6-3-7(5-12)9(11)4-8(6)10/h3-5H,2H2,1H3 |
InChI Key |
ZCWOHQXOFUJJET-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1Cl)F)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table compares 4-Chloro-5-ethyl-2-fluorobenzaldehyde with structurally related benzaldehyde derivatives identified in the evidence:
Key Observations:
- Ethyl vs.
- Halogen Positioning : The 4-Cl and 2-F arrangement creates a meta-directing electronic profile, distinct from ortho/para-directing patterns in simpler halogenated benzaldehydes (e.g., 2-Chloro-4-fluorobenzaldehyde) .
- Steric Effects : The ethyl group introduces steric hindrance at position 5, which may slow nucleophilic aromatic substitution compared to smaller substituents like methoxy or halogens .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
